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Compound of Interest

Compound Name: 1-Bromoicosane-d3

Cat. No.: B1380641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromoicosane-d3 is a deuterated long-chain alkyl halide. The strategic replacement of

hydrogen with its heavier isotope, deuterium, at a specific position can significantly alter the

metabolic fate of a molecule. This "deuterium switch" is a valuable strategy in drug

development to enhance the pharmacokinetic properties of a drug candidate by reducing its

rate of metabolism, thereby potentially improving its efficacy and safety profile. This document

provides a detailed protocol for the preparation of 1-Bromoicosane-d3 stock solutions,

essential for various in vitro and in vivo studies in drug discovery and development.

Physicochemical and Safety Data
Proper handling and storage of 1-Bromoicosane-d3 are crucial for experimental success and

laboratory safety. The following table summarizes key physicochemical and safety information

extrapolated from data for similar long-chain bromoalkanes.
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Property Value Reference/Comment

Molecular Formula C20H38D3Br

Appearance Solid
Similar to other long-chain

bromoalkanes.

Solubility

Soluble in non-polar organic

solvents (e.g., hexane,

heptane), and miscible with

many common organic

solvents like ethanol and ether.

Insoluble in water.[1][2][3]

Based on the "like dissolves

like" principle for long-chain

alkyl halides.[1][2]

Storage

Store in a cool, well-ventilated

place in a tightly sealed

container.[4]

Protect from heat and sources

of ignition.

Hazard Summary

Combustible liquid. May cause

skin and eye irritation. Toxic to

aquatic life with long-lasting

effects.[1][4]

Handle with appropriate

personal protective equipment.

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves, lab coat.

Work in a well-ventilated area

or fume hood.[1][4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 1-Bromoicosane-d3 in an

appropriate organic solvent. The concentration of the stock solution should be adjusted based

on the specific requirements of the downstream application.

Materials:

1-Bromoicosane-d3
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Anhydrous, high-purity organic solvent (e.g., ethanol, dimethyl sulfoxide (DMSO), or a non-

polar solvent like hexane)

Analytical balance

Volumetric flask (appropriate size, e.g., 10 mL)

Pipettes

Vortex mixer or sonicator

Amber glass vial with a screw cap for storage

Procedure:

Determine the required mass of 1-Bromoicosane-d3:

The molecular weight of 1-Bromoicosane-d3 is approximately 365.49 g/mol .

To prepare 10 mL of a 10 mM stock solution, calculate the required mass:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.010 L x 365.49 g/mol = 36.55 mg

Weighing the 1-Bromoicosane-d3:

Tare a clean, dry weighing boat on the analytical balance.

Carefully weigh out the calculated mass of 1-Bromoicosane-d3.

Dissolution:

Transfer the weighed 1-Bromoicosane-d3 to the volumetric flask.

Add a small amount of the chosen solvent to the weighing boat to rinse any residual

compound and transfer it to the volumetric flask.

Add approximately half of the final desired volume of the solvent to the volumetric flask.
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Gently swirl the flask to dissolve the compound. If necessary, use a vortex mixer or a

sonicator to aid dissolution.

Final Volume Adjustment:

Once the 1-Bromoicosane-d3 is completely dissolved, carefully add the solvent to the

volumetric flask until the bottom of the meniscus reaches the calibration mark.

Homogenization and Storage:

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Transfer the stock solution to a properly labeled amber glass vial for storage. The label

should include the compound name, concentration, solvent, date of preparation, and the

preparer's initials.

Store the stock solution in a cool, well-ventilated place, away from light and sources of

ignition. For long-term storage, refer to the manufacturer's recommendations, which may

include refrigeration or freezing.

Experimental Workflow

Preparation Solution Finalization Storage

Calculate Required Mass Weigh 1-Bromoicosane-d3Mass Calculation Transfer to Volumetric FlaskSolid Transfer Add Solvent & DissolveInitial Dissolution Adjust to Final VolumeComplete Dissolution Homogenize SolutionFinal Concentration Transfer to Labeled VialAliquotting Store AppropriatelyLong-term Stability

Click to download full resolution via product page

Caption: Workflow for the preparation of 1-Bromoicosane-d3 stock solution.

Applications
Deuterated compounds like 1-Bromoicosane-d3 are primarily utilized in drug discovery and

development for:
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Metabolic Stability Studies: To investigate the metabolic pathways of long-chain alkyl

compounds and to identify potential sites of metabolism.

Pharmacokinetic Studies: To determine how the deuteration of a molecule affects its

absorption, distribution, metabolism, and excretion (ADME) profile.[5]

Tracer Studies: As internal standards in mass spectrometry-based bioanalytical assays due

to their distinct mass from their non-deuterated counterparts.

The use of deuterated compounds can lead to the development of drugs with improved

therapeutic profiles, such as longer half-lives, reduced side effects, and more consistent patient

exposure.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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